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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B1583708

Introduction: The Profile of a High-Performance
Pigment

Pigment Yellow 155 (C.l. 200310) is a high-performance disazo pigment prized for its brilliant
greenish-yellow shade, high tinting strength, and excellent fastness properties. Its molecular
formula is C3aH32NeO12, with a molecular weight of 716.65 g/mol .[1] Structurally, itis a
bisacetoacetarylide, which contributes to its notable stability.[2][3] This robustness makes it a
preferred choice in demanding applications, including industrial coatings, automotive paints,
various plastics (polyolefins, PVC), and printing inks where resistance to heat, light, and
migration is paramount.[2][4][5]

The performance of Pigment Yellow 155 in its final application is not solely dependent on its
chemical identity. It is critically influenced by a range of physical and chemical properties,
including crystal structure (polymorphism), particle size and distribution, thermal stability, and
the presence of impurities. Therefore, a multi-faceted analytical approach is essential for
comprehensive characterization. This guide provides an in-depth overview of the core
analytical techniques and detailed protocols for the rigorous evaluation of Pigment Yellow 155,
ensuring quality control, performance optimization, and regulatory compliance for researchers
and developers.
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The Analytical Workflow: A Multi-Technique
Approach

A thorough characterization of Pigment Yellow 155 requires integrating data from several
analytical technigues. No single method can provide a complete picture. The following workflow
illustrates how different techniques are employed to elucidate specific properties of the
pigment, from its fundamental chemical structure to its bulk physical properties.
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Pigment Yellow 155 Sample

|

Bulk Pigment Powder

Primary Characterization Physicochemical Properties

Spectroscopy

Chromatography Crystallography & Morphology Thermal Analysis

I Derived Properties & Information

Chemical Identity & 5 5 q q a Crystal Structure Particle Size, Shape
(Functi e Groups) (Colonmetnc Propertles) (Pumy & Impurity Proﬁle) (& Polymor, phism) ( & Distribution

Thermal Stability &
Decomposition Profile,

X-ray Diffraction Principle

X-ray Source

Incident
-rays (A)

Crystal Lattice
(Pigment Particles)

Diffracted
-rays (20)

Detector

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1583708?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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